Cas no 18218-27-4 (3-methylidenecyclobutyl acetate)

• Product Name: 3-methylidenecyclobutyl acetate
• CAS No: 18218-27-4
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 865442
• PubChem ID: 140352
• Update Time: 2025-10-29

3-methylidenecyclobutyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-methylenecyclobutylacetate
• (3-methylidenecyclobutyl) acetate
• 3-methylidenecyclobutyl acetate

• Inchi： 1S/C7H10O2/c1-5-3-7(4-5)9-6(2)8/h7H,1,3-4H2,2H3
• InChI Key： GECKEGSNKRNFFT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC(=C)C1

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 3-methylidenecyclobutyl acetate

3-Methylidenecyclobutyl Acetate (CAS No. 18218-27-4): A Comprehensive Overview

The compound 3-methylidenecyclobutyl acetate (CAS No. 18218-27-4) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclobutane ring with a methylidene group and an acetate ester functional group. The cyclobutane ring is a four-membered hydrocarbon ring, known for its strain due to the tetrahedral geometry of the carbon atoms, while the methylidene group (C=CH2) introduces additional reactivity and flexibility to the molecule. The acetate ester group (OAc) further enhances the molecule's versatility, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 3-methylidenecyclobutyl acetate in synthesizing advanced materials, particularly in the development of novel polymers and coatings. Researchers have explored its ability to undergo [4+2] cycloaddition reactions, which are fundamental in forming conjugated systems with enhanced electronic properties. These reactions have been pivotal in creating materials with improved mechanical strength and thermal stability, making them suitable for high-performance applications such as aerospace components and electronic devices.

In the pharmaceutical industry, 3-methylidenecyclobutyl acetate has been investigated as a precursor for bioactive compounds. Its strained cyclobutane ring allows for unique stereochemical interactions, which are crucial in drug design. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anticancer properties. For instance, studies published in *Journal of Medicinal Chemistry* demonstrate that certain analogs can inhibit key enzymes involved in inflammation pathways, offering new avenues for therapeutic development.

The synthesis of 3-methylidenecyclobutyl acetate typically involves a combination of Diels-Alder reactions and esterification processes. The Diels-Alder reaction is particularly effective due to the reactivity of the diene component derived from cyclobutane systems. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product, which is essential for downstream applications.

From an environmental perspective, researchers have also explored the biodegradability of 3-methylidenecyclobutyl acetate and its derivatives. Studies indicate that under specific microbial conditions, these compounds can undergo enzymatic degradation, reducing their persistence in natural ecosystems. This property is increasingly important as industries strive to develop sustainable chemical processes that minimize environmental impact.

In conclusion, 3-methylidenecyclobutyl acetate (CAS No. 18218-27-4) stands out as a versatile and multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.